Cas no 2413867-25-9 (tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate)

• Product Name: tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate
• CAS No: 2413867-25-9
• MF: C₁₀H₂₁NO₂S
• MW: 219.344241857529
• CID: 6044435
• PubChem ID: 165770341
• Update Time: 2025-06-26

tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate
• 2413867-25-9
• EN300-5917667

• Inchi： 1S/C10H21NO2S/c1-7(2)8(14)6-11-9(12)13-10(3,4)5/h7-8,14H,6H2,1-5H3,(H,11,12)
• InChI Key： CBQGRGDHZSWYQQ-UHFFFAOYSA-N
• SMILES： SC(CNC(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 219.12930009g/mol
• Monoisotopic Mass: 219.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate

Professional Introduction to Compound with CAS No. 2413867-25-9 and Product Name: tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate

The compound with the CAS number 2413867-25-9 and the product name tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds, which are recognized for their broad spectrum of biological activities. The carbamate functional group, particularly in the context of tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate, plays a crucial role in modulating enzyme inhibition and receptor interactions. This has led to extensive research into its utility as an intermediate in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

The structural composition of tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate is particularly noteworthy. The presence of a tert-butyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and facilitating its absorption through biological membranes. Additionally, the 3-methyl-2-sulfanylbutyl moiety introduces a sulfur atom, which is known to participate in various redox reactions and metal chelation processes. These features make the compound a versatile tool in medicinal chemistry.

Recent studies have highlighted the potential of carbamate derivatives as inhibitors of specific enzymes involved in disease pathways. For instance, research indicates that derivatives of carbamates can effectively inhibit acetylcholinesterase, an enzyme critical in managing Alzheimer's disease. The tert-butyl group in tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate may contribute to its stability and prolonged half-life upon administration, enhancing its therapeutic efficacy.

The role of sulfur-containing compounds in pharmaceuticals has also been extensively explored. Sulfur atoms can act as pharmacophores, interacting with biological targets to modulate physiological processes. The 3-methyl-2-sulfanylbutyl group in this compound may contribute to its ability to cross cell membranes and reach intracellular targets efficiently. This property is particularly valuable in drug design, where intracellular access is often required for therapeutic action.

In addition to its enzymatic inhibition properties, tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate has shown promise in modulating inflammatory responses. Inflammatory pathways are implicated in a wide range of diseases, including autoimmune disorders and chronic inflammatory conditions. The carbamate group can interact with inflammatory mediators and enzymes, potentially reducing inflammation and alleviating symptoms associated with these conditions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to introduce the desired functional groups while maintaining structural integrity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's molecular structure and purity.

The pharmacokinetic profile of tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate is another critical aspect that has been thoroughly investigated. Studies have examined its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its suitability for clinical use. The compound's solubility characteristics influence its bioavailability, while its metabolic stability determines how long it remains active within the body.

Ongoing research is exploring novel derivatives of carbamates that could offer enhanced therapeutic benefits with improved safety profiles. By modifying specific functional groups within the molecule, scientists aim to optimize drug efficacy while minimizing side effects. The flexibility offered by structures like tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate provides a valuable foundation for such explorations.

The industrial production of this compound adheres to stringent quality control measures to ensure consistency across batches. Good Manufacturing Practices (GMP) are followed to maintain high standards throughout the synthesis process. This ensures that pharmaceutical formulations incorporating this compound meet regulatory requirements for safety and efficacy.

In conclusion, the compound with CAS number 2413867-25-9, known as tert-butyl N-(3-methyl-2-sulfanylbutyl)carbamate, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for treating various diseases by modulating enzymatic activities and inflammatory responses. Continued research into this compound and its derivatives holds great potential for developing innovative therapies that address unmet medical needs.